Cas no 453557-85-2 (Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate
• CAS No: 453557-85-2
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• MDL: MFCD03001291
• CID: 3143131
• PubChem ID: 2764400
• Update Time: 2025-10-29

Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate
• DTXSID301206426
• methyl4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate
• SB62428
• 8R-0277
• MFCD03001291
• AKOS005071233
• CS-0366237
• 453557-85-2

• MDL： MFCD03001291
• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)11-4-7(6-16-11)12(17)9-3-2-8(14)5-10(9)15/h2-6,16H,1H3
• InChI Key： UEYWAADYIKXWJI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CNC(C(=O)OC)=C1)=O)Cl

Computed Properties

• Exact Mass: 296.9959485Da
• Monoisotopic Mass: 296.9959485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Melting Point: 172-175°C

Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate (CAS No. 453557-85-2)

Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate (CAS 453557-85-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This pyrrole-carboxylate derivative features a 2,4-dichlorobenzoyl moiety, which enhances its reactivity and binding affinity in biological systems. Researchers frequently explore its potential as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The compound’s structural uniqueness lies in its pyrrole ring coupled with an ester functional group, making it a versatile building block for heterocyclic chemistry. Recent studies highlight its relevance in drug discovery, where its chlorinated aromatic component contributes to improved metabolic stability. As the demand for small-molecule therapeutics grows, 453557-85-2 has garnered attention for its potential in designing next-generation inhibitors.

In agrochemical applications, Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate is investigated for its role in developing crop protection agents. Its dichlorophenyl segment is known to enhance pesticidal activity, aligning with the industry’s focus on sustainable pest control. With rising interest in green chemistry, this compound’s efficiency at low concentrations makes it a candidate for environmentally friendly formulations.

Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing 453557-85-2, ensuring purity and consistency in research. The compound’s solubility profile (e.g., in DMSO or methanol) facilitates its use in high-throughput screening. Laboratories often seek CAS 453557-85-2 suppliers with stringent quality controls, reflecting its importance in precision synthesis.

Emerging trends in AI-driven drug design have further spotlighted pyrrole derivatives like this compound. Computational models predict its interactions with biological targets, accelerating lead optimization. FAQs from researchers include queries about its stability under acidic conditions or compatibility with coupling reactions, underscoring its utility in complex syntheses.

From a regulatory standpoint, Methyl 4-(2,4-dichlorobenzoyl)-1H-pyrrole-2-carboxylate complies with standard safety protocols for laboratory use. Proper handling guidelines emphasize ventilation and personal protective equipment (PPE), addressing common concerns about chemical safety in academic and industrial settings.

In summary, CAS 453557-85-2 represents a convergence of pharmaceutical innovation and agrochemical advancement. Its dual utility in medicinal chemistry and crop science, combined with evolving computational tools, positions it as a compound of enduring scientific interest.